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Compound of Interest

Compound Name: Penicillamine-d3

Cat. No.: B10823377

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of

Penicillamine-d3, a deuterated analog of D-Penicillamine. This stable isotope-labeled

compound is a valuable tool in analytical and pharmacokinetic research, serving as an internal

standard for the precise quantification of Penicillamine in biological matrices through mass

spectrometry and liquid chromatography.

Physicochemical Properties
Penicillamine-d3, with the IUPAC name (2S)-2-amino-3-mercapto-3-methylbutanoic-4,4,4-d3

acid, possesses the following key properties:
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Property Value

Molecular Formula C₅H₈D₃NO₂S

Molecular Weight 152.23 g/mol

Deuterium Incorporation ≥99%

Appearance White or practically white, crystalline powder

Solubility Soluble in water

Synthesis of Penicillamine-d3
The synthesis of deuterated penicillamine can be achieved through a multi-step process,

adapted from the synthesis of D,L-[4,4′-²H₆]penicillamine. The key step involves the use of

deuterated acetone ([²H₆]acetone) as the source of the deuterium atoms. The resulting product

is a racemic mixture of D,L-penicillamine-d6, which can then be resolved to obtain the desired

D-enantiomer. For Penicillamine-d3, the synthesis would ideally start with acetone-d3, though

acetone-d6 is more commonly used to produce a hexadeuterated standard.
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Step 1: Formation of Intermediate A

Step 2: Addition of Benzyl Mercaptan

Step 3: Hydrolysis and Protection

Step 4: Deprotection
Step 5: Resolution

Ethyl isocyanoacetate

Intermediate A
-78°C, THF

n-Butyllithium

[2H6]acetone

Intermediate B

25°C

Benzyl mercaptan

N-formyl-S-benzyl-
[4,4'-2H6]-D,L-penicillamine

Hydrolysis

1N KOH

conc. HCl

S-Benzyl-D,L-
[4,4'-2H6]penicillamine

 hydrochloride

Reflux

6N HCl Chiral Resolution D-Penicillamine-d3

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesized
Penicillamine-d3

NMR Spectroscopy
(1H, 13C)

Mass Spectrometry
(LC-MS/MS) HPLC Analysis

Structural Identity Deuterium
Incorporation Chemical Purity Enantiomeric Purity

Characterized
Penicillamine-d3

Click to download full resolution via product page

To cite this document: BenchChem. [Synthesis and Characterization of Penicillamine-d3: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823377/docs#synthesis-and-characterization-of-
penicillamine-d3-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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